Cas no 145603-20-9 (5-methyl-2-phenyl-2,3,4,5-tetrahydro-1lambda6,5-benzothiazepine-1,1,4-trione)

• Product Name: 5-methyl-2-phenyl-2,3,4,5-tetrahydro-1lambda6,5-benzothiazepine-1,1,4-trione
• CAS No: 145603-20-9
• MF: C₁₆H₁₅NO₃S
• MW: 301.360203027725
• CID: 6366088
• PubChem ID: 6623437
• Update Time: 2025-05-24

5-methyl-2-phenyl-2,3,4,5-tetrahydro-1lambda6,5-benzothiazepine-1,1,4-trione Chemical and Physical Properties

Names and Identifiers

• 5-methyl-2-phenyl-2,3,4,5-tetrahydro-1lambda6,5-benzothiazepine-1,1,4-trione
• 5-methyl-2-phenyl-2,3-dihydrobenzo[b][1,4]thiazepin-4(5H)-one 1,1-dioxide
• 1,5-Benzothiazepin-4(5H)-one, 2,3-dihydro-5-methyl-2-phenyl-, 1,1-dioxide
• F0681-0151
• IDI1_028825
• 145603-20-9
• BRD-A61632554-001-01-1
• AKOS024596114
• Oprea1_690600
• ChemDiv3_011267
• 5-methyl-1,1-dioxo-2-phenyl-2,3-dihydro-1lambda6,5-benzothiazepin-4-one
• HMS1505A03

• Inchi： 1S/C16H15NO3S/c1-17-13-9-5-6-10-14(13)21(19,20)15(11-16(17)18)12-7-3-2-4-8-12/h2-10,15H,11H2,1H3
• InChI Key： CDTRHIYZZLBSAV-UHFFFAOYSA-N
• SMILES： S1(=O)(=O)C2=CC=CC=C2N(C)C(=O)CC1C1=CC=CC=C1

Computed Properties

• Exact Mass: 301.07726451g/mol
• Monoisotopic Mass: 301.07726451g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 1
• Complexity: 490
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 62.8Ų

Experimental Properties

• Density: 1.297±0.06 g/cm3(Predicted)
• Boiling Point: 595.5±50.0 °C(Predicted)
• pka: -2.69±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazepines

Additional information on 5-methyl-2-phenyl-2,3,4,5-tetrahydro-1lambda6,5-benzothiazepine-1,1,4-trione

Introduction to 5-methyl-2-phenyl-2,3,4,5-tetrahydro-1λ⁶,5-benzothiazepine-1,1,4-trione (CAS No. 145603-20-9)

5-methyl-2-phenyl-2,3,4,5-tetrahydro-1λ⁶,5-benzothiazepine-1,1,4-trione, with the CAS number 145603-20-9, is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of benzothiazepines, which are known for their diverse biological activities, including anti-inflammatory, analgesic, and anticonvulsant properties.

The chemical structure of 5-methyl-2-phenyl-2,3,4,5-tetrahydro-1λ⁶,5-benzothiazepine-1,1,4-trione is characterized by a benzothiazepine core with a methyl group at the 5-position and a phenyl group at the 2-position. The presence of these substituents imparts specific chemical and biological properties to the molecule. The tetrahydro configuration and the trione functional group further contribute to its stability and reactivity in various biological environments.

Recent research has focused on the potential therapeutic applications of 5-methyl-2-phenyl-2,3,4,5-tetrahydro-1λ⁶,5-benzothiazepine-1,1,4-trione. Studies have shown that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. Additionally, it has been found to have analgesic properties by modulating pain pathways in the central nervous system. These findings suggest that 5-methyl-2-phenyl-2,3,4,5-tetrahydro-1λ⁶,5-benzothiazepine-1,1,4-trione could be a promising candidate for the development of new drugs targeting inflammatory and pain-related disorders.

In terms of its pharmacokinetic properties, 5-methyl-2-phenyl-2,3,4,5-tetrahydro-1λ⁶,5-benzothiazepine-1,1,4-trione has been shown to have good oral bioavailability and a favorable pharmacokinetic profile. This makes it suitable for further development as an oral medication. Preclinical studies have also demonstrated that the compound is well-tolerated at therapeutic doses and does not exhibit significant toxicity or adverse effects.

The synthesis of 5-methyl-2-phenyl-2,3,4,5-tetrahydro-1λ⁶,5-benzothiazepine-1,1,4-trione involves a series of well-defined chemical reactions. The key steps include the formation of the benzothiazepine core through a cyclization reaction followed by functional group modifications to introduce the methyl and phenyl substituents. The synthetic route is highly efficient and scalable, making it feasible for large-scale production if required.

In addition to its therapeutic potential, 5-methyl-2-phenyl-2,3,4,5-tetrahydro-1λ⁶,5-benzothiazepine-1,1,4-trione has also been studied for its use in chemical biology research. Its unique structure allows it to serve as a valuable tool for probing biological pathways and understanding disease mechanisms. For example, it has been used in assays to investigate the role of specific enzymes in inflammatory processes.

The future prospects for 5-methyl-2-phenyl-2,3,4,5-tetrahydro-1λ⁶,5-benzothiazepine-1,1,4-trione are promising. Ongoing clinical trials are evaluating its efficacy and safety in treating various conditions such as chronic pain and inflammatory diseases. If these trials yield positive results, this compound could become an important addition to the arsenal of drugs available for these conditions.

In conclusion, 5-methyl-2-phenyl-2,3,4,5-tetrahydro-1λ⁶,5-benzothiazepine-1， 1， 4-trione (CAS No. 145603–20–9) is a multifaceted compound with significant potential in both medicinal chemistry and chemical biology. Its unique structural features and promising biological activities make it an exciting area of research with potential applications in drug development and disease treatment.